Cas no 618077-07-9 (N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a synthetic organic compound featuring a tetrahydrobenzothiophene core functionalized with a nitrobenzamide and a benzylcarboxamide group. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of pharmacologically active molecules. The nitro and amide functionalities provide sites for further chemical modifications, enhancing its utility in drug discovery. The tetrahydrobenzothiophene scaffold contributes to its potential bioactivity, often associated with interactions in enzyme inhibition or receptor binding. This compound is characterized by high purity and stability, ensuring reliability in research applications. Its well-defined synthetic pathway allows for scalable production, supporting its use in exploratory and developmental studies.
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure
618077-07-9 structure
Product name:N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
CAS No:618077-07-9
MF:C23H21N3O4S
MW:435.495544195175
CID:6438125

N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
    • N-benzyl-2-[(2-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
    • Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-[(2-nitrobenzoyl)amino]-N-(phenylmethyl)-
    • Inchi: 1S/C23H21N3O4S/c27-21(16-10-4-6-12-18(16)26(29)30)25-23-20(17-11-5-7-13-19(17)31-23)22(28)24-14-15-8-2-1-3-9-15/h1-4,6,8-10,12H,5,7,11,13-14H2,(H,24,28)(H,25,27)
    • InChI Key: FRPBYEWVVSBIAG-UHFFFAOYSA-N
    • SMILES: C12CCCCC=1C(C(NCC1=CC=CC=C1)=O)=C(NC(=O)C1=CC=CC=C1[N+]([O-])=O)S2

N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1423-2662-3mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1423-2662-1mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1423-2662-4mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1423-2662-2mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1423-2662-5mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1423-2662-10mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F1423-2662-50mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F1423-2662-40mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F1423-2662-75mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F1423-2662-20mg
N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
618077-07-9 90%+
20mg
$99.0 2023-05-17

Additional information on N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Guide to N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 618077-07-9)

The compound N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 618077-07-9) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of benzothiophene derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of both nitrobenzamido and benzyl functional groups in its structure makes it a versatile intermediate for further chemical modifications.

Researchers and chemists often search for benzothiophene-based compounds due to their relevance in drug discovery and organic synthesis. The N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is particularly interesting because of its potential as a building block for more complex molecules. Its tetrahydrobenzothiophene core provides a rigid scaffold that can be functionalized to enhance biological activity or material properties.

One of the key features of this compound is its nitro group, which can be reduced to an amine, offering a pathway to further derivatization. This property is highly valued in pharmaceutical research, where nitro-to-amine conversion is a common strategy for generating bioactive molecules. Additionally, the benzyl group in the structure can be modified to alter the compound's solubility and binding affinity, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide typically involves multi-step organic reactions, including amide coupling and nitroaromatic substitution. These methods are well-documented in the literature, but optimization is often required to achieve high yields and purity. Researchers frequently inquire about synthetic protocols and purification techniques for this compound, highlighting its importance in laboratory settings.

In recent years, there has been growing interest in benzothiophene derivatives for their potential applications in optoelectronic materials and organic semiconductors. The N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide could serve as a precursor for such materials, given its conjugated system and electron-withdrawing nitro group. This aligns with the current trend of exploring sustainable materials and green chemistry solutions.

Another area of interest is the compound's potential role in biomedical research. While not a drug itself, its structural motifs are common in molecules with anti-inflammatory and antioxidant properties. Scientists often search for new bioactive scaffolds, and this compound's unique architecture makes it a candidate for further investigation. Its carboxamide functionality is particularly noteworthy, as it can participate in hydrogen bonding, a critical factor in molecular recognition.

From a commercial perspective, N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is available from several specialty chemical suppliers. However, its price and availability can vary depending on the scale and purity required. Researchers often look for cost-effective synthesis methods or bulk suppliers to support their projects. The compound's CAS number (618077-07-9) is essential for accurate identification and procurement.

Handling and storage of this compound require standard laboratory precautions. It should be kept in a cool, dry place, away from direct sunlight and moisture. While not classified as hazardous, proper personal protective equipment (PPE) is recommended when working with it to avoid unnecessary exposure. These precautions are in line with general laboratory safety guidelines, a topic of increasing importance in scientific communities.

In summary, N-benzyl-2-(2-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 618077-07-9) is a chemically intriguing compound with diverse potential applications. Its structural features make it valuable for organic synthesis, material science, and biomedical research. As interest in specialty chemicals and molecular design continues to grow, this compound is likely to remain relevant in scientific and industrial contexts.

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